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Compound of Interest

Compound Name: 4-Chloro-3-ethylbenzyl alcohol

CAS No.: 1314929-17-3

Cat. No.: B1425650

Get Quote

Strategic Building Block for Lipophilic Ligand Optimization

Executive Summary
4-Chloro-3-ethylbenzyl alcohol (CAS: 1314929-17-3) is a specialized disubstituted benzene

derivative utilized primarily as a pharmacophore building block in medicinal chemistry.[1][2][3]

[4][5] Its structural significance lies in the 4-chloro-3-ethyl substitution pattern, which offers a

unique balance of electronic withdrawal (Cl) and steric bulk (ethyl) without the metabolic liability

of larger alkyl chains.

This guide provides a comprehensive technical overview for synthetic chemists and drug

developers, detailing its physicochemical profile, reliable synthesis protocols, and downstream

utility in Structure-Activity Relationship (SAR) campaigns.

Chemical Profile & Physicochemical Properties
The compound acts as a versatile "linker" or "head group" precursor. The benzyl alcohol

functionality serves as a pivot point for oxidation (to aldehydes), halogenation (to benzyl

halides), or direct etherification.
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Property Data Relevance

CAS Number 1314929-17-3 Unique Identifier

Molecular Formula C₉H₁₁ClO Stoichiometry

Molecular Weight 170.64 g/mol Fragment-based drug design

Predicted LogP ~2.8 - 3.1
Moderate lipophilicity; good

membrane permeability

H-Bond Donors 1 (OH) Receptor interaction capability

H-Bond Acceptors 1 (OH) Receptor interaction capability

Physical State
Colorless to pale yellow

liquid/oil
Handling & Storage

Boiling Point ~260°C (Predicted)

High boiling point requires

vacuum distillation for

purification

Structural Utility in Drug Design
Metabolic Stability: The para-chloro substituent blocks the metabolically vulnerable C4

position (preventing P450 hydroxylation).

Hydrophobic Filling: The meta-ethyl group provides a specific steric vector to fill hydrophobic

pockets (e.g., in kinase or GPCR active sites) more effectively than a methyl group, while

maintaining a lower profile than an isopropyl group.

Synthesis & Production Protocols
While commercially available, in-house synthesis is often required for isotopic labeling or scale-

up. The most robust route proceeds via the reduction of 4-chloro-3-ethylbenzoic acid.

Protocol A: Borane-Mediated Reduction (High
Selectivity)
Recommended for gram-scale synthesis to avoid defunctionalization of the halogen.
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Reaction Logic: Borane-THF (BH₃·THF) selectively reduces carboxylic acids to primary

alcohols in the presence of halides, avoiding the risk of hydrodehalogenation sometimes seen

with catalytic hydrogenation or aggressive LiAlH₄ conditions.

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and nitrogen inlet.

Solubilization: Charge the flask with 4-chloro-3-ethylbenzoic acid (10.0 mmol) and anhydrous

THF (50 mL). Cool to 0°C in an ice bath.

Addition: Dropwise add BH₃·THF complex (1.0 M in THF, 15.0 mmol, 1.5 equiv) over 20

minutes. Caution: Gas evolution (H₂).

Reaction: Remove ice bath and allow to warm to room temperature. Stir for 1 hour, then heat

to gentle reflux (65°C) for 2–4 hours to ensure completion.

Quench: Cool to 0°C. Carefully add Methanol (10 mL) dropwise to quench excess borane.

Vigorous bubbling will occur.

Workup: Concentrate in vacuo. Redissolve residue in EtOAc (50 mL) and wash with 1M HCl

(2 x 20 mL), saturated NaHCO₃ (20 mL), and Brine (20 mL).

Purification: Dry organic layer over MgSO₄, filter, and concentrate. Purify via flash column

chromatography (Hexanes/EtOAc gradient).

Protocol B: Sodium Borohydride Reduction (From Acid
Chloride)
Alternative route if Borane is unavailable.

Activation: Convert the acid to acid chloride using Thionyl Chloride (SOCl₂) and catalytic

DMF. Remove excess SOCl₂ in vacuo.

Reduction: Dissolve the crude acid chloride in THF. Add to a suspension of NaBH₄ (2.0

equiv) in THF at 0°C.
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Workup: Standard aqueous workup as above.

Downstream Transformations & Applications
The alcohol is rarely the final endpoint; it is a gateway to electrophilic building blocks.

Transformation Network
Pathway 1 (Alkylation): Conversion to 4-Chloro-3-ethylbenzyl bromide for SN2 coupling with

amines or phenols.

Pathway 2 (Oxidation): Conversion to 4-Chloro-3-ethylbenzaldehyde for reductive amination

or Wittig reactions.

Visualizing the Reaction Network
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Figure 1: Synthetic utility map of 4-Chloro-3-ethylbenzyl alcohol in medicinal chemistry

workflows.

Analytical Characterization (Expected Data)
To validate the integrity of the synthesized or purchased material, the following spectral

signatures should be confirmed.
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Technique Expected Signal Characteristics

¹H NMR (400 MHz, CDCl₃)

δ 7.3–7.1 (m, 3H): Aromatic protons (splitting

pattern depends on coupling).δ 4.65 (s, 2H):

Benzylic -CH₂-OH (singlet).δ 2.70 (q, 2H): Ethyl

-CH₂-CH₃ (quartet).δ 1.25 (t, 3H): Ethyl -CH₂-

CH₃ (triplet).δ ~1.8 (br s, 1H): Hydroxyl -OH

(variable).

¹³C NMR

Signals at ~140-130 ppm (Ar-C), ~64 ppm

(Benzylic C), ~26 ppm (Ethyl CH₂), ~15 ppm

(Ethyl CH₃).

Mass Spectrometry
GC-MS: Molecular ion [M]⁺ at m/z ~170/172

(3:1 ratio due to ³⁵Cl/³⁷Cl).

IR Spectroscopy
Broad band at ~3300 cm⁻¹ (O-H stretch). Sharp

peaks at ~2960 cm⁻¹ (C-H aliphatic).

Safety & Handling (E-E-A-T)
Hazard Identification:

GHS Classification: Warning.[5]

H302: Harmful if swallowed.[5]

H315/H319: Causes skin and serious eye irritation.

Handling Protocols:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Ventilation: Handle in a fume hood to avoid inhalation of vapors.

Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) if storing for long

periods to prevent slow oxidation to the benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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